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Compound of Interest

Compound Name: Azimilide (Dihydrochloride)

Cat. No.: B1238020

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of
Azimilide dihydrochloride stock solutions for research applications. Azimilide dihydrochloride is
a potent Class Il antiarrhythmic agent that functions by blocking both the rapidly activating (IKr)
and slowly activating (IKs) components of the delayed rectifier potassium current in cardiac
cells.[1][2] Accurate preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results in studies investigating cardiac electrophysiology, arrhythmia
models, and drug safety profiling.
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Property Value Source

1-[[[5-(4-chlorophenyl)-2-
furanyllmethylene]amino]-3-[4-
) (4-methyl-1-
Chemical Name _ _ [3]
piperazinyl)butyl]-2,4-
imidazolidinedione,

dihydrochloride

Synonyms NE 10064 [3]

Molecular Formula C23H28CINsOs3 « 2HCI [3]

530.88 g/mol (Note: Batch
Molecular Weight specific molecular weights may  [4]

vary due to hydration)

CAS Number 149888-94-8 [4]
Purity >95% [3]
Appearance Crystalline solid [3]

Solubility and Storage

Proper solvent selection and storage conditions are paramount to maintaining the integrity and
activity of Azimilide dihydrochloride.
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Maximum . - .
Solvent . Storage of Solution  Stability of Solid
Concentration
Aqueous solutions are
not recommended for
Water 50 mM (26.54 mg/mL) > 4 years at -20°C
storage beyond one
day.[5]
Not recommended for
PBS (pH 7.2) ~10 mg/mL storage beyond one
day.[5]
2 mg/mL (3.77 mM)
) Store at -80°C for up
(ultrasonic and
DMSO to 6 months or -20°C

warming to 60°C may

be needed)

for up to 1 month.[6]

Storage of Solid Compound: Azimilide dihydrochloride as a solid should be stored at -20°C.[3]

[4] Under these conditions, it is stable for at least four years.[3]

Experimental Protocols

Preparation of a 10 mM Aqueous Stock Solution

This protocol describes the preparation of a 10 mM aqueous stock solution of Azimilide

dihydrochloride.

Materials:

Azimilide dihydrochloride (solid)

Calibrated analytical balance

Sterile serological pipettes

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile, high-purity water (e.g., Milli-Q or equivalent)
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e \ortex mixer

o (Optional) Sonicator

Procedure:

Equilibrate: Allow the vial of Azimilide dihydrochloride to equilibrate to room temperature
before opening to prevent condensation.

o Weighing: Accurately weigh the desired amount of Azimilide dihydrochloride powder in a
sterile conical tube. For example, to prepare 10 mL of a 10 mM solution, weigh out 53.09 mg.

o Calculation: 530.88 g/mol * 0.010 mol/L * 0.010 L = 0.053088 g = 53.09 mg

» Dissolution: Add the calculated volume of sterile water to the conical tube containing the
powder.

e Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved. If
dissolution is slow, gentle warming or brief sonication may be employed.[6] Visually inspect
the solution to ensure there are no visible particulates.

 Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock
solution through a 0.22 um sterile syringe filter into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to one day is
recommended for aqueous solutions) or consider preparing fresh daily.[5]

Visualization of Experimental Workflow and

Mechanism
Experimental Workflow for Stock Solution Preparation
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Figure 1. Experimental Workflow for Azimilide Dihydrochloride Stock Solution Preparation

Click to download full resolution via product page

Caption: Workflow for preparing a sterile aqueous stock solution of Azimilide dihydrochloride.
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Signaling Pathway of Azimilide Dihydrochloride
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Figure 2. Mechanism of Action of Azimilide Dihydrochloride

Click to download full resolution via product page

Caption: Azimilide blocks IKr and IKs potassium currents, prolonging cardiac action potential

duration.

Safety Precautions

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1238020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Handle Azimilide dihydrochloride with appropriate personal protective equipment (PPE),
including gloves, a lab coat, and eye protection.[7] Avoid inhalation of the powder by working in
a well-ventilated area or a fume hood.[7] Refer to the manufacturer's Safety Data Sheet (SDS)
for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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